Cas no 47593-10-2 (Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro-, dimethyl ester (9CI))

• Product Name: Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro-, dimethyl ester (9CI)
• CAS No: 47593-10-2
• MF: C₁₈H₁₄Cl₄O₆
• MW: 468.11216211319
• CID: 332225
• PubChem ID: 6452094
• Update Time: 2025-04-19

Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro-, dimethyl ester (9CI)
• dimethyl 4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichlorobenzoate]
• methyl 3,5-dichloro-4-[2-(2,6-dichloro-4-methoxycarbonylphenoxy)ethoxy]benzoate
• DTXSID40197206
• Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro-, dimethyl ester
• NS00031708
• Dimethyl 4,4'-(1,2-ethanediylbis(oxy))bis(3,5-dichlorobenzoate)
• YQG3DWD3C8
• 47593-10-2
• EINECS 256-323-4

• Inchi： 1S/C18H14Cl4O6/c1-25-17(23)9-5-11(19)15(12(20)6-9)27-3-4-28-16-13(21)7-10(8-14(16)22)18(24)26-2/h5-8H,3-4H2,1-2H3
• InChI Key： SEJHPENBJIHBLA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=C(C=1OCCOC1C(=CC(C(=O)OC)=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 467.951499g/mol
• Monoisotopic Mass: 465.954449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 71.1Ų